N-(4-Bromophenyl)thiolan-3-amine: A Technical Guide to Properties, Synthesis, and Downstream Functionalization
N-(4-Bromophenyl)thiolan-3-amine: A Technical Guide to Properties, Synthesis, and Downstream Functionalization
Executive Summary & Structural Significance
In modern drug discovery and materials science, the strategic selection of molecular building blocks dictates the success of late-stage functionalization and pharmacokinetic optimization. N-(4-bromophenyl)thiolan-3-amine (CAS: 1019478-27-3)[1] represents a highly versatile, bifunctional scaffold. It seamlessly integrates a halogenated aromatic system with a sulfur-containing saturated heterocycle (thiolane).
From an application scientist's perspective, this molecule is a dual-threat vector: the aryl bromide serves as an electrophilic handle for transition-metal-catalyzed cross-couplings, while the thioether core acts as a tunable bioisostere for cyclopentane, capable of selective oxidation to modulate polarity and hydrogen-bonding networks.
Physicochemical Properties
Understanding the baseline physical and chemical parameters of N-(4-bromophenyl)thiolan-3-amine is critical for predicting its behavior in both synthetic workflows and biological assays. The data below summarizes its core quantitative properties.
| Property | Value | Scientific Rationale / Implication |
| Molecular Formula | C₁₀H₁₂BrNS | Halogenated heteroaliphatic-aromatic hybrid. |
| Molecular Weight | 258.18 g/mol | Low molecular weight allows for extensive downstream elaboration while remaining well within Lipinski’s Rule of 5. |
| Calculated LogP (cLogP) | ~3.2 | Moderate lipophilicity ensures good membrane permeability, making it an ideal starting point for CNS or intracellular targets. |
| Topological Polar Surface Area | 37.3 Ų | Minimal polar surface area (contributed by the secondary amine and sulfur); excellent for crossing the blood-brain barrier. |
| H-Bond Donors / Acceptors | 1 / 2 | The secondary amine acts as a donor; the nitrogen and sulfur lone pairs act as acceptors. |
| Stereochemistry | 1 Chiral Center (C3) | Exists as (R) and (S) enantiomers. Biological targets often exhibit stereospecific binding, necessitating chiral resolution downstream. |
Synthetic Methodology: Reductive Amination Workflow
In our experience, the direct reductive amination of anilines with aliphatic ketones using standard sodium borohydride (NaBH₄) frequently results in poor yields. This is driven by the inherently weak nucleophilicity of the 4-bromoaniline and the competing direct reduction of the ketone.
To circumvent this, we employ a self-validating, two-step, one-pot procedure utilizing Titanium(IV) isopropoxide [Ti(OiPr)₄] to drive imine formation, followed by a mild hydride transfer using Sodium triacetoxyborohydride (STAB).
Fig 1. Synthetic workflow for N-(4-bromophenyl)thiolan-3-amine via reductive amination.
Step-by-Step Protocol
Reagents: Dihydrothiophen-3(2H)-one (1.0 eq), 4-bromoaniline (1.05 eq), Ti(OiPr)₄ (1.2 eq), NaBH(OAc)₃ (1.5 eq), Anhydrous 1,2-Dichloroethane (DCE).
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Imine Condensation (Causality & Action):
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Action: Dissolve the ketone and 4-bromoaniline in anhydrous DCE under an inert atmosphere (N₂). Add Ti(OiPr)₄ dropwise at room temperature. Stir for 12 hours.
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Causality: Ti(OiPr)₄ acts as both a mild Lewis acid to activate the carbonyl and an irreversible water scavenger. This prevents the degradation of the sensitive sulfur heterocycle that would occur under harsh Brønsted acid conditions (e.g., p-TsOH with Dean-Stark).
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Self-Validation: Monitor via real-time FTIR. The reaction is complete when the ketone carbonyl stretch (~1740 cm⁻¹) disappears, replaced by a distinct C=N imine stretch (~1650 cm⁻¹).
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Selective Hydride Reduction:
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Action: Cool the reaction mixture to 0 °C. Add NaBH(OAc)₃ (STAB) portion-wise to control the exotherm. Allow the mixture to warm to room temperature and stir for 4 hours.
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Causality: STAB is specifically chosen because its steric bulk and electron-withdrawing acetate groups render it mild enough to selectively reduce the iminium ion without causing reductive debromination of the aryl halide—a common failure point with stronger hydrides.
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Quench and Isolation:
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Action: Slowly quench the reaction with saturated aqueous NaHCO₃. Stir vigorously until a white precipitate forms. Filter the suspension through a pad of Celite, washing with dichloromethane (DCM).
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Self-Validation: The immediate formation of the white precipitate (TiO₂) confirms the successful hydrolysis of the titanium complexes. If the precipitate is gelatinous and difficult to filter, the NaHCO₃ quench was insufficient; adding a few drops of 1M NaOH will force the precipitation of filterable TiO₂. Extract the filtrate, dry over Na₂SO₄, and purify via silica gel chromatography (Hexanes:EtOAc).
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Reactivity & Downstream Functionalization
The true value of N-(4-bromophenyl)thiolan-3-amine lies in its orthogonal reactivity. The molecule can be functionalized at two distinct sites without cross-interference, allowing medicinal chemists to rapidly generate structure-activity relationship (SAR) libraries.
Fig 2. Orthogonal functionalization pathways for the aryl bromide and thiolane core.
Pathway A: Palladium-Catalyzed Cross-Coupling
The C-Br bond is highly reactive toward oxidative addition by Pd(0) species. This enables with arylboronic acids to extend the aromatic system. Because the secondary amine is sterically hindered by the thiolane ring, it generally does not require protection (e.g., Boc) during standard Suzuki conditions, provided a sufficiently active catalyst (like Pd(dppf)Cl₂) and a mild base (Na₂CO₃) are used.
Pathway B: Sulfur Oxidation for Pharmacokinetic Tuning
The thioether core is a bioisostere for a methylene unit but offers a unique advantage: it can be oxidized.
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Sulfoxide Formation: Treatment with 1.0 equivalent of mCPBA at -78 °C yields the sulfoxide. This introduces a new chiral center and a hydrogen-bond acceptor, slightly increasing aqueous solubility.
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Sulfone Formation: Treatment with 2.5 equivalents of mCPBA at room temperature yields the sulfone (-SO₂-). This drastically lowers the cLogP and provides two strong hydrogen-bond acceptors, which is frequently used to eliminate off-target hERG liability in drug candidates.
References
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Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: Journal of Organic Chemistry (Abdel-Magid et al., 1996) URL: [Link]
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Title: Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds Source: Chemical Reviews (Miyaura & Suzuki, 1995) URL: [Link]
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Title: Thiolan-3-amine Compound Summary Source: PubChem (National Center for Biotechnology Information) URL: [Link]
